Cas no 72486-09-0 (3-Butynyl Methanesulfonate)

• Product Name: 3-Butynyl Methanesulfonate
• CAS No: 72486-09-0
• MF: C₅H₈O₃S
• MW: 148.180220603943
• MDL: MFCD12912983
• CID: 1060790
• PubChem ID: 11378578
• Update Time: 2025-04-20

3-Butynyl Methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 3-Butynyl Methanesulfonate
• but-3-yn-1-ol,methanesulfonic acid
• 3-Butyn-1-ol,methanesulfonate
• 3-butyn-1-yl mesylate
• 3-butynyl-1 methylsulfonate
• but-3-yn-1-yl methanesulfonate
• but-3-ynyl methanesulfonate
• but-4-ynyl methanesulfonate
• methanesulfonic acid but-3-ynyl ester
• 72486-09-0
• But-3-ynyl methanesulphonate
• AKOS040806517
• W16028
• 1-butyn-4-yl methanesulfonate
• Methanesulphonic acid but-3-ynyl ester
• EN300-51555
• CS-0434212
• SCHEMBL312544
• MFCD12912983
• 3-Butyn-1-ol 1-methanesulfonate
• but-3-yn-1-ylmethanesulfonate
• APJYYFNGGGLDJF-UHFFFAOYSA-N
• DB-112530

• MDL： MFCD12912983
• Inchi： 1S/C5H8O3S/c1-3-4-5-8-9(2,6)7/h1H,4-5H2,2H3
• InChI Key： APJYYFNGGGLDJF-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCC#C

Computed Properties

• Exact Mass: 166.03000
• Monoisotopic Mass: 148.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 82.98000
• LogP: 0.58680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters